
Trichlorodifluoropropane (HCFC-242cb)
identification.

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Trichlorodifluoropropane

CAS No.: 134237-42-6

Cat. No.: B165492

Get Quote

An In-Depth Technical Guide to the Identification of Trichlorodifluoropropane (HCFC-242cb)

Section 1: Introduction and Core Principles
Trichlorodifluoropropane, specifically the isomer 1,1,1-trichloro-2,2-difluoropropane (HCFC-

242cb), is a hydrochlorofluorocarbon (HCFC) of significant interest in atmospheric chemistry,

environmental monitoring, and as a potential chemical intermediate. As with many halogenated

hydrocarbons, its precise and unambiguous identification is critical for regulatory compliance,

understanding environmental fate, and ensuring purity in chemical synthesis.

This guide, designed for researchers and analytical scientists, eschews a rigid template to

provide a fluid, logic-driven approach to the identification of HCFC-242cb. We will move from

fundamental properties to advanced analytical workflows, emphasizing the causality behind

experimental choices to ensure that the identification process is not merely a procedure, but a

self-validating scientific investigation. The core principle of this guide is the synergistic use of

chromatographic separation and spectroscopic characterization to build an undeniable case for

the compound's identity.
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Section 2: Fundamental Physicochemical and
Structural Properties
Any robust analytical identification begins with a thorough understanding of the target

molecule's intrinsic properties. These characteristics dictate the appropriate analytical

techniques and predict the compound's behavior within an instrumental system.

Table 1: Key Identifiers and Physicochemical Properties of HCFC-242cb

Property Value Source

IUPAC Name
1,1,1-Trichloro-2,2-

difluoropropane
[1]

CAS Number 1112-05-6 [1][2]

Molecular Formula C₃H₃Cl₃F₂ [1][2]

Molecular Weight 183.41 g/mol [1][2]

Synonyms
HCFC-242cb, 2,2-Difluoro-

1,1,1-trichloropropane
[1]

Monoisotopic Mass 181.926840 Da [1]

The structure of HCFC-242cb, featuring a propane backbone with a trichloromethyl group and

a difluoromethyl group, is key to its identification. The presence of chlorine and fluorine atoms

creates a distinct isotopic pattern in mass spectrometry, while the single, isolated methyl group

provides a clear signal in proton NMR.

Section 3: The Triad of Identification:
Chromatography and Spectroscopy
Unambiguous identification of a chemical entity like HCFC-242cb relies on a multi-pronged

approach. Relying on a single analytical technique is insufficient and prone to error. The most

reliable strategy combines the separatory power of gas chromatography with the definitive

structural elucidation provided by mass spectrometry and nuclear magnetic resonance

spectroscopy.
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Caption: Core analytical techniques for HCFC-242cb identification.

Section 4: Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis
For volatile and semi-volatile halogenated compounds, GC-MS is the cornerstone of analytical

identification.[3][4] It provides two orthogonal pieces of data: the retention time (from GC) and

the mass spectrum (from MS), which together offer a high degree of certainty.

Expertise in Method Development (The "Why")
Injection Technique: Split/splitless injection is standard. A split injection is used for

concentrated samples to avoid overloading the column, while a splitless injection is preferred

for trace analysis to maximize the amount of analyte reaching the detector.

Column Selection: A low-to-mid polarity capillary column, such as one with a 5% diphenyl /

95% dimethyl polysiloxane stationary phase (e.g., DB-5ms, HP-5ms), is an excellent choice.

This is because the separation of small, halogenated alkanes is primarily driven by

differences in their boiling points, for which these columns are well-suited.

Ionization Method: Electron Ionization (EI) at a standard energy of 70 eV is the method of

choice. EI is a hard ionization technique that induces reproducible fragmentation of the
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molecule. This fragmentation pattern serves as a unique "fingerprint" that can be compared

against spectral libraries for identification.[5]

Expected Mass Spectrum and Fragmentation
The mass spectrum of HCFC-242cb is predicted to show a molecular ion peak (M⁺) cluster,

reflecting the isotopic abundance of chlorine (³⁵Cl and ³⁷Cl). The primary fragmentation

pathways will involve the cleavage of C-C and C-Cl bonds, which are the weakest bonds in the

molecule.

Table 2: Predicted Key Ions in the EI Mass Spectrum of HCFC-242cb

m/z (Mass/Charge) Identity Rationale

182/184/186 [C₃H₃Cl₃F₂]⁺ Molecular ion cluster (M⁺)

147/149/151 [C₂Cl₃]⁺ Loss of the -CF₂CH₃ group

117/119 [CCl₂F]⁺ or [C₂Cl₂H₃]⁺
Common fragment from

chlorofluorocarbons

83/85 [C₂H₃F₂]⁺ Loss of the -CCl₃ group

65 [CF₂CH₃]⁺ The difluoroethyl cation

Note: The presence and relative abundance of isotopic peaks for chlorine are critical for

confirming the number of chlorine atoms in any given fragment.

Section 5: Spectroscopic Characterization for
Unambiguous Confirmation
While GC-MS provides strong evidence, definitive structural confirmation, especially in a

research or drug development setting, requires further spectroscopic analysis.

Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational frequencies of the molecule's functional groups. For

HCFC-242cb, the IR spectrum provides clear evidence for the presence of specific bonds.

Based on data for similar HCFCs, the following absorption bands are expected.[2]
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~2900-3000 cm⁻¹: C-H stretching vibrations from the methyl (CH₃) group.

~1100-1350 cm⁻¹: Strong, broad absorptions corresponding to C-F stretching vibrations.

~650-850 cm⁻¹: Strong absorptions from C-Cl stretching vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of a

molecule. For HCFC-242cb, a combination of ¹H, ¹³C, and ¹⁹F NMR would provide

incontrovertible proof of its structure.

¹H NMR: The spectrum is expected to be very simple, showing a single peak (a singlet)

corresponding to the three equivalent protons of the methyl (CH₃) group. Its chemical shift

will be influenced by the adjacent difluoro-substituted carbon.

¹⁹F NMR: This spectrum is also expected to show a singlet, as the two fluorine atoms are

chemically equivalent and not adjacent to any other fluorine or hydrogen atoms with which

they would strongly couple.

¹³C NMR: The spectrum will show three distinct signals, one for each of the unique carbon

atoms in the molecule: the methyl carbon (-CH₃), the difluoro-substituted carbon (-CF₂-), and

the trichloro-substituted carbon (-CCl₃).

Section 6: Validated Experimental Protocols
The following protocols are designed to be self-validating by incorporating standards and

blanks, ensuring the trustworthiness of the results.

Protocol 1: Sample Preparation for GC-MS Analysis
Solvent Selection: Choose a high-purity volatile solvent in which HCFC-242cb is soluble and

that does not co-elute with the analyte (e.g., Hexane, Dichloromethane).

Standard Preparation: Prepare a stock solution of a certified HCFC-242cb standard at

approximately 1000 µg/mL. Create a series of working standards (e.g., 1, 5, 10, 50, 100

µg/mL) by serial dilution from the stock.
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Sample Preparation: Accurately weigh or measure the unknown sample and dissolve it in the

chosen solvent to an estimated concentration within the calibration range.

Quality Control: Prepare a solvent blank (solvent only) and a laboratory control sample (a

mid-range standard) to be run with the analytical sequence.

Protocol 2: GC-MS Identification Workflow
This protocol outlines the instrumental steps for identifying HCFC-242cb.
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GC-MS Protocol

1. System Equilibration
Run solvent blank to ensure

 a clean baseline.

2. Calibration Standard Injection
Inject a known HCFC-242cb standard

(e.g., 10 µg/mL).

3. Determine Retention Time (RT)
Record the RT and acquire the
mass spectrum of the standard.

4. Unknown Sample Injection
Inject the prepared unknown sample

using the same method.

5. Data Acquisition
Acquire full scan mass spectra

for all eluting peaks.

6. Data Analysis & Comparison
Compare the RT and mass spectrum

of the unknown to the standard.

7. Confirmation
Match RT (±0.05 min), fragmentation

pattern, and ion ratios.

Click to download full resolution via product page

Caption: Step-by-step GC-MS identification workflow.
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Table 3: Recommended GC-MS Instrumental Parameters

Parameter Recommended Setting Rationale

GC Column
30 m x 0.25 mm ID, 0.25 µm

film (5% Phenyl Polysiloxane)

Standard non-polar column for

good peak shape and

separation based on boiling

point.

Carrier Gas
Helium, constant flow at 1.0

mL/min

Inert, provides good

chromatographic efficiency.

Oven Program
40°C (hold 2 min), ramp to

250°C at 10°C/min, hold 5 min

Initial low temperature for good

trapping, ramp allows for

elution of a range of volatiles.

Injector Temp. 250°C
Ensures rapid volatilization of

the analyte.

MS Source Temp. 230°C

Standard temperature to

promote ionization while

minimizing thermal

degradation.

MS Quad Temp. 150°C
Standard temperature for

quadrupole stability.

Scan Range 35 - 350 amu

Covers the molecular weight of

the target and its expected

fragments.

Protocol 3: Data Interpretation and Validation
Retention Time Matching: The retention time of the peak of interest in the unknown sample

must match the retention time of the certified HCFC-242cb standard within a narrow window

(typically ±0.05 minutes).

Mass Spectrum Confirmation: The mass spectrum of the unknown peak must visually match

the mass spectrum of the standard. Key ions, including the molecular ion cluster and major

fragments, must be present.
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Library Match (Optional but Recommended): Perform a mass spectral library search (e.g.,

NIST, Wiley). A high-quality match score (>800/1000) provides additional confidence.

Isotope Ratio Analysis: Critically, for any fragment containing chlorine, the ratio of the

isotopic peaks must match the theoretical abundance (e.g., for a fragment with 3 chlorines,

the M, M+2, M+4, M+6 peaks should have a ratio of approximately 100:98:32:3). This is a

powerful confirmation tool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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